Cas no 1806408-20-7 (1-(2-Bromo-5-nitrophenyl)propan-2-one)

• Product Name: 1-(2-Bromo-5-nitrophenyl)propan-2-one
• CAS No: 1806408-20-7
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 4792741
• Update Time: 2025-06-07

1-(2-Bromo-5-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-nitrophenyl)propan-2-one

• Inchi： 1S/C9H8BrNO3/c1-6(12)4-7-5-8(11(13)14)2-3-9(7)10/h2-3,5H,4H2,1H3
• InChI Key： DHDIGDZFAXCUHY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC(C)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9

Additional information on 1-(2-Bromo-5-nitrophenyl)propan-2-one

Introduction to 1-(2-Bromo-5-nitrophenyl)propan-2-one (CAS No. 1806408-20-7)

1-(2-Bromo-5-nitrophenyl)propan-2-one, with the CAS number 1806408-20-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a brominated and nitro-substituted phenyl group attached to a ketone moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical formula of 1-(2-Bromo-5-nitrophenyl)propan-2-one is C₁₀H₉BrNO₃. Its molecular weight is approximately 267.08 g/mol, and it exists as a solid at room temperature. The compound is known for its solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), which facilitates its use in various synthetic reactions.

In recent years, 1-(2-Bromo-5-nitrophenyl)propan-2-one has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of anti-inflammatory and anti-cancer drugs. The bromine and nitro groups provide reactive sites that can be readily modified through various chemical transformations, allowing for the creation of a wide range of bioactive molecules.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 1-(2-Bromo-5-nitrophenyl)propan-2-one in the development of novel inhibitors for the treatment of chronic inflammatory diseases. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by selectively inhibiting key enzymes involved in the inflammatory pathway. This finding opens up new avenues for the design of more effective and targeted therapeutic agents.

Beyond its pharmaceutical applications, 1-(2-Bromo-5-nitrophenyl)propan-2-one has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for the synthesis of conductive polymers and other advanced materials. For instance, a study published in Advanced Materials explored the use of this compound as a building block for creating highly conductive polymer films with potential applications in electronic devices and sensors.

The synthetic route to produce 1-(2-Bromo-5-nitrophenyl)propan-2-one typically involves a multi-step process. One common approach is to start with 2-bromo-5-nitrobenzaldehyde, which undergoes a Claisen-Schmidt condensation with acetone to form the desired ketone product. This reaction is typically carried out under mild conditions using a base such as sodium hydroxide or potassium hydroxide. The resulting product can then be purified by recrystallization or column chromatography to obtain high-purity material.

The safety and handling of 1-(2-Bromo-5-nitrophenyl)propan-2-one are important considerations for researchers working with this compound. It is recommended to handle this material under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper disposal methods should be followed to ensure environmental safety.

In conclusion, 1-(2-Bromo-5-nitrophenyl)propan-2-one (CAS No. 1806408-20-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an attractive intermediate for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.